Cas no 1353965-80-6 (2,4-Dichloro-N-cyclopropyl-N-(piperidin-4-ylmethyl)benzenesulfonamide hydrochloride)

• Product Name: 2,4-Dichloro-N-cyclopropyl-N-(piperidin-4-ylmethyl)benzenesulfonamide hydrochloride
• CAS No: 1353965-80-6
• MF: C₁₅H₂₁Cl₃N₂O₂S
• MW: 399.763439893723
• MDL: MFCD21098914
• CID: 2091317
• PubChem ID: 66570176
• Update Time: 2025-06-11

2,4-Dichloro-N-cyclopropyl-N-(piperidin-4-ylmethyl)benzenesulfonamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2,4-Dichloro-N-cyclopropyl-N-(piperidin-4-ylmethyl)benzenesulfonamide hydrochloride
• 2,4-Dichloro-N-cyclopropyl-N-(piperidin-4-ylmethyl)benzenesulfonamidehydrochloride
• A1-68342
• 1353965-80-6
• AKOS024464336
• DB-239523
• 2,4-dichloro-N-cyclopropyl-N-(piperidin-4-ylmethyl)benzenesulfonamide;hydrochloride
• G65631
• 2,4-Dichloro-N-cyclopropyl-N-piperidin-4-ylmethyl-benzenesulfonamide hydrochloride

• MDL： MFCD21098914
• Inchi： 1S/C15H20Cl2N2O2S.ClH/c16-12-1-4-15(14(17)9-12)22(20,21)19(13-2-3-13)10-11-5-7-18-8-6-11;/h1,4,9,11,13,18H,2-3,5-8,10H2;1H
• InChI Key： YARJAHZHAYYVLJ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1S(N(CC1CCNCC1)C1CC1)(=O)=O)Cl.Cl

Computed Properties

• Exact Mass: 398.038932g/mol
• Monoisotopic Mass: 398.038932g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 472
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.8Ų

Additional information on 2,4-Dichloro-N-cyclopropyl-N-(piperidin-4-ylmethyl)benzenesulfonamide hydrochloride

Recent Advances in the Study of 2,4-Dichloro-N-cyclopropyl-N-(piperidin-4-ylmethyl)benzenesulfonamide hydrochloride (CAS: 1353965-80-6)

The compound 2,4-Dichloro-N-cyclopropyl-N-(piperidin-4-ylmethyl)benzenesulfonamide hydrochloride (CAS: 1353965-80-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique sulfonamide scaffold and cyclopropyl-piperidine hybrid structure, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, making it a subject of intense scientific inquiry.

One of the key areas of interest is the compound's role as a modulator of specific biological targets. Preliminary research indicates that 2,4-Dichloro-N-cyclopropyl-N-(piperidin-4-ylmethyl)benzenesulfonamide hydrochloride exhibits high affinity for certain protein receptors, particularly those involved in neurological and inflammatory pathways. Its ability to cross the blood-brain barrier has also been noted, suggesting potential applications in central nervous system (CNS) disorders. These findings are supported by in vitro and in vivo studies, which demonstrate its efficacy in modulating receptor activity and reducing pathological markers.

In terms of synthetic chemistry, recent advancements have optimized the production of this compound, improving yield and purity. Researchers have developed novel catalytic methods to streamline the synthesis of the cyclopropyl and piperidine components, addressing previous challenges related to stereochemistry and scalability. These improvements are critical for enabling large-scale production and further pharmacological testing.

Pharmacokinetic studies have also shed light on the compound's metabolic stability and bioavailability. Early-phase clinical trials are currently underway to evaluate its safety profile and therapeutic potential in human subjects. The results of these trials are highly anticipated, as they could pave the way for the development of new drugs targeting conditions such as neurodegenerative diseases, chronic pain, and autoimmune disorders.

In conclusion, 2,4-Dichloro-N-cyclopropyl-N-(piperidin-4-ylmethyl)benzenesulfonamide hydrochloride represents a promising candidate for future drug development. Its unique chemical structure and biological activity make it a valuable subject for ongoing research. As more data becomes available, this compound may play a pivotal role in addressing unmet medical needs in the fields of neurology and immunology.